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Compound of Interest

Compound Name: JAK3 covalent inhibitor-1

Cat. No.: B10796862 Get Quote

Essential Safety and Handling Guide for JAK3
Covalent Inhibitor-1
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of JAK3 covalent inhibitor-1. The following procedures are designed to ensure a safe

laboratory environment and are based on best practices for handling potent, targeted covalent

inhibitors.

Compound Data Overview
JAK3 covalent inhibitor-1 is a highly potent and selective agent intended for research use

only. Its mechanism involves forming a permanent covalent bond with a specific cysteine

residue (Cys909) in the ATP-binding site of the Janus kinase 3 (JAK3) enzyme. This

irreversible action necessitates careful handling to avoid unintended exposure.
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Property Value Reference

Target Janus kinase 3 (JAK3) [1][2]

IC₅₀ 11 nM [1][2]

Selectivity
246-fold selectivity vs other

JAKs
[1][2]

CAS Number 2300106-50-5 [2]

Personal Protective Equipment (PPE)
Given the compound's high potency and covalent mode of action, a comprehensive approach

to personal protection is mandatory. The following PPE should be worn at all times when

handling the compound in solid or solution form.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact. Double-

gloving provides an extra

barrier in case of a tear or

splash.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes

and airborne particles.

Body Protection

A fully buttoned lab coat.

Consider a disposable gown

for weighing and solution

preparation.

Protects skin and clothing from

contamination.

Respiratory Protection

A NIOSH-approved respirator

may be required, especially

when handling the powder

form outside of a certified

chemical fume hood. Consult

your institution's Environmental

Health and Safety (EHS)

office.

Prevents inhalation of the

compound, which could lead to

systemic exposure.

Operational Plans: Handling and Experimental
Protocols
Adherence to these step-by-step procedures is critical for minimizing exposure risk and

ensuring experimental integrity.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Log: Record the arrival date and quantity in your chemical inventory.
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Store: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. For long-term storage, follow the manufacturer's recommendations, which may

include storage at -20°C or -80°C.[2]

Stock Solution Preparation (Example Protocol)
This protocol outlines the preparation of a 10 mM stock solution. All steps must be performed in

a certified chemical fume hood.

Pre-calculation: Determine the required mass of JAK3 covalent inhibitor-1 and the volume

of solvent (e.g., DMSO) needed.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Weighing: Carefully weigh the required amount of the powdered inhibitor onto weighing

paper using an analytical balance. Use caution to avoid creating airborne dust.

Transfer: Transfer the powder to an appropriately sized vial.

Solubilization: Add the calculated volume of solvent to the vial.

Mixing: Cap the vial securely and vortex or sonicate until the solid is completely dissolved.[2]

Labeling: Clearly label the vial with the compound name, concentration, solvent, preparation

date, and your initials.

Storage: Store the stock solution as recommended by the manufacturer, typically at -20°C or

-80°C in small aliquots to avoid repeated freeze-thaw cycles.[2]

Disposal Plan
Proper disposal of covalent inhibitors and associated waste is essential to prevent

environmental contamination and accidental exposure.

Waste Segregation: All materials that have come into contact with JAK3 covalent inhibitor-
1, including gloves, weighing paper, pipette tips, and empty vials, must be considered

hazardous chemical waste.
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Collection: Collect all solid and liquid waste in designated, clearly labeled, and sealed

hazardous waste containers.

Inactivation (Optional): For bulk liquid waste, consult your institution's EHS office about

chemical inactivation procedures. Strong nucleophiles or oxidizing agents may be used to

break down the compound, but this must be done under controlled conditions.

Pickup: Arrange for the disposal of the hazardous waste through your institution's EHS-

approved waste management program. Do not dispose of this chemical down the drain or in

regular trash.

JAK3 Signaling Pathway
The diagram below illustrates the signaling cascade initiated by cytokine binding and mediated

by JAK3. This pathway is crucial for the differentiation and proliferation of various

hematopoietic cells.[3] Covalent inhibition of JAK3 blocks the phosphorylation of STAT proteins,

thereby interrupting the downstream gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-jak3-covalent-inhibitor-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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